Cas no 5508-58-7 (Andrographolide)

Andrographolide(Andrographolide)Molecular formulaC20H30O5,Natural plantsAndrographis paniculataMain active ingredients of,It can dispel heat and detoxify,Anti inflammatory and analgesic effects,It has special curative effect on bacterial and viral upper respiratory tract infections and dysentery,Known as natural antibiotic drugs.This product is a diterpene lactone compound,Are insoluble in water,Usually, it can only be administered orally.

Andrographolide structure

Product Name:Andrographolide

CAS No:5508-58-7

Molecular Formula:C₂₀H₃₀O₅

Molecular Weight:350.4492

MDL:MFCD07778082

CID:45972

PubChem ID:24862550

Andrographolide Properties

Names and Identifiers

- Andrographolide
- ANDRO
- ANDROGRAPHIS
- 3A,14,15,18-TETRAHYDROXY-5B,9B,H,10A-LAMBDA-8,20-DIENE
- 2(3H)-FURANONE,3-[2-[(1R,4AS,5R,6R,8AS)-DECAHYDRO-6-HYDROXY-5-(HYDROXYMETHYL)-5,8A-DIMETHYL-2-METHYLENE-1-NAPHTHALENYL]ETHYLIDENE]DIHYDRO-4-HYDROXY-, (3E,4S)-
- 2(3h)-furanone,3-(2-(decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-met
- hylene-1-naphthalenyl)ethylidene)dihydro-4-hydroxy-,(1r-(1-alpha(e(s*)),4a-be
- (S,E)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one
- ANDROGRAPHOLIDE(P)
- ANDROGRAPHOLIDE(SH) PrintBack
- alpha-Chloro-p-xylene
- Andrographalide
- Andrographolid
- Rhizoma Sparganii
- (3E,4S)-3-[2-[(1R,4aS,5R,6R,8aS)-Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-2(3H)-furanone
- ent-(3β,12E,14R)-3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide
- andrographolidume
- 410105JHGR
- Andropanolide
- 3-(2-(Decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenenaphthyl)ethylidene)dihydro-4-hydroxyfuran-2(3H)-one
- (3E,4S)-4-hydroxy-3
- 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12E,14R)-form
- ANDROGRAPHOLIDE
- [5508-58-7]
- 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12Z,14ζ)-form
- 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12E,14S)-form
- (1R-(1-alpha(E(S)),4abeta,5alpha,6alpha,8aalpha))-3-(2-(decahydro-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylene-1-naphthalenyl)ethylidene)dihydro-4-hydroxy-2(3H)-furanone
- SMR001215694
- 3alpha,14,15,18-tetrahydroxy-5b,9bH,10a-labda-8(20),12-dien-16-oic acid gamma-Lactone
- 14-Epiandrographolide
- MLS001143510
- (-)-Andropanolide
- MLSMR
- 3,14,19-Trihydroxy-8(17),12-labdadien-16,15-olide; (ent-3β,12Z,14R)-form
- +Expand
- MDL： MFCD07778082
- InChIKey： BOJKULTULYSRAS-OTESTREVSA-N
- Inchi： 1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5+/t14-,15-,16+,17-,19+,20+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C([H])([H])/C(/[H])=C3/C(=O)OC([H])([H])[C@@]/3([H])O[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])O[H]
- BRN： 42762

Computed Properties

Exact Mass: 350.209324g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 350.209324g/mol
Monoisotopic Mass: 350.209324g/mol
Topological Polar Surface Area: 87Å²
Heavy Atom Count: 25
Complexity: 597
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 350.4

Experimental Properties

LogP: 1.96260
PSA: 86.99000
Merck: 633
Refractive Index: 1.567
Boiling Point: 557.3 °C at 760 mmHg
Melting Point: 229.0 to 235.0 deg-C
Flash Point: 557.3 °C at 760 mmHg
Color/Form: White square or rectangular crystals
Solubility: Soluble in boiling ethanol, slightly soluble in methanol or ethanol, very slightly soluble in chloroform, insoluble in water or ether.
λmax: 223(MeOH)(lit.)
Specific Rotation: -126 º (c=1.5,HAc)
Optical Activity: [α]20/D −126°, c = 1.5 in acetic acid
Density: d421 1.2317

Andrographolide Security Information

RTECS：LU3490750
WGK Germany：3
Safety Instruction： S22-S24/25
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 20/21/22-36/37/38
Signal Word：Warning

Andrographolide Customs Data

HS CODE：29322980
Customs Data：

China Customs Code:
29322980

Andrographolide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003OCV-100mg	Andrographolide	5508-58-7	98+%	100mg	$4.00	2024-04-29
A2B Chem LLC	AB70735-100mg	(3E,4S)-3-{2-[(1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-decahydronaphthalen-1-yl]ethylidene}-4-hydroxyoxolan-2-one	5508-58-7	98+%	100mg	$4.00	2024-04-19
Aaron	AR003OL7-1g	Andrographolide	5508-58-7	98%	1g	$4.00	2024-06-19
abcr	AB148943-1 g	Andrographolide, 95%; .	5508-58-7	95%	1 g	€61.80	2023-07-20
Ambeed	A108018-100mg	(S,E)-4-Hydroxy-3-(2-((1R,4aS,5R,6R,8aS)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylenedecahydronaphthalen-1-yl)ethylidene)dihydrofuran-2(3H)-one	5508-58-7	98+%	100mg	$5.0	2024-07-18
Chengdu Biopurify Phytochemicals Ltd	BP0164-20mg	Andrographolide	5508-58-7	98%	20mg	$20	2023-09-20
Key Organics Ltd	AS-13637-1MG	Andrographolide	5508-58-7	>99%	1mg	£36.00	2023-09-08
LKT Labs	A5313-10 mg	Andrographolide	5508-58-7	≥98%	10mg	$34.30	2023-07-11
MedChemExpress	HY-N0191-100mg	Andrographolide	5508-58-7	99.89%	100mg	￥350	2024-06-19
PhytoLab	89561-50mg	Andrographolide	5508-58-7	≥ 98.0 %	50mg	€368.99999999999994	2024-06-19